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Compound of Interest

Compound Name: VH032-PEG5-C6-Cl

Cat. No.: B15621707 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the proper disposal

procedures for VH032-PEG5-C6-Cl, a VHL ligand-linker conjugate used in PROTAC research.

Adherence to these guidelines is essential to ensure a safe laboratory environment and

compliance with regulatory standards.

The primary source for detailed safety and disposal information for any chemical is its Safety

Data Sheet (SDS). For VH032-PEG5-C6-Cl, with catalog number HY-112495, the SDS should

be obtained from the supplier, MedChemExpress, prior to handling and disposal. The following

procedures are based on general best practices for the disposal of similar research compounds

and should be supplemented with the specific information provided in the product's SDS.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to wear appropriate Personal

Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves,

safety goggles or a face shield, and a lab coat. All handling of VH032-PEG5-C6-Cl should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the

risk of inhalation.

Waste Segregation and Collection
Proper segregation of chemical waste is fundamental to safe and compliant disposal.
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Solid Waste: Unused or expired solid VH032-PEG5-C6-Cl should be collected in a

designated, clearly labeled, and sealable hazardous waste container. This container should

be kept closed when not in use and stored in a designated secondary containment area

away from incompatible materials.

Liquid Waste: Solutions containing VH032-PEG5-C6-Cl must be collected in a separate,

leak-proof, and appropriately labeled hazardous waste container. It is crucial to avoid mixing

this waste with other chemical waste streams unless compatibility has been confirmed.

Contaminated Materials: All materials that have come into contact with VH032-PEG5-C6-Cl,
such as pipette tips, centrifuge tubes, gloves, and absorbent paper, are considered

contaminated. These items must be disposed of as hazardous chemical waste in a

designated container.

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of VH032-PEG5-C6-
Cl.
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Decontamination Procedures
Following the collection of waste, any surfaces or equipment that may have come into contact

with VH032-PEG5-C6-Cl should be thoroughly decontaminated. A suitable solvent, as

recommended in the SDS, should be used. If no specific instructions are available, a common

practice is to use a solvent in which the compound is soluble (e.g., DMSO, ethanol) followed by

a thorough wash with soap and water. All materials used for decontamination should also be

disposed of as hazardous waste.

Final Disposal
The ultimate disposal of VH032-PEG5-C6-Cl waste must be conducted through a licensed and

approved hazardous waste disposal facility. It is the responsibility of the researcher or their

institution's Environmental Health and Safety (EHS) department to ensure that the disposal

process complies with all local, state, and federal regulations. Do not dispose of VH032-PEG5-
C6-Cl down the drain or in the regular trash.

Quantitative Data Summary
While specific quantitative data regarding disposal is not publicly available and would be

detailed in the product-specific SDS, the following table summarizes general information

pertinent to the handling of VH032-PEG5-C6-Cl.

Parameter Value

CAS Number 1799506-06-1

Molecular Formula C38H54ClN5O8S

Molecular Weight 783.41 g/mol

Recommended Storage -80°C (protect from light, stored under nitrogen)

Solubility (in vitro) DMSO: ≥ 270 mg/mL; Ethanol: ≥ 100 mg/mL

Note: The information in this table is for reference and should be confirmed with the product's

Certificate of Analysis and SDS.
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By adhering to these procedures, researchers can handle and dispose of VH032-PEG5-C6-Cl
in a manner that ensures their safety, the protection of the environment, and full regulatory

compliance. Always prioritize consulting the official Safety Data Sheet as the definitive guide for

all safety and handling protocols.

To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of VH032-
PEG5-C6-Cl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621707#vh032-peg5-c6-cl-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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